Cas no 2231664-84-7 (exo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid)

• Product Name: exo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid
• CAS No: 2231664-84-7
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• MDL: MFCD31705628
• CID: 5295048
• PubChem ID: 124708219
• Update Time: 2026-03-10

exo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rel-(1R,2S,5R)-8-[(tert-butoxy)carbonyl]-8-azabicyclo[3.2.1]octane-2-carboxylic acid
• exo-(2S)-8-(tert-butoxycarbonyl)-8-azabicyclo[3.2.1]octane-2-carboxylic acid
• exo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid
• (1R,2S,5R)-rel-8-Boc-8-azabicyclo[3.2.1]octane-2-carboxylic acid
• (1R,2S,5R)-rel-8-(tert-Butoxycarbonyl)-8-azabicyclo[3.2.1]octane-2-carboxylic acid
• P19645
• (1R,2S,5R)-8-(tert-Butoxycarbonyl)-8-azabicyclo[3.2.1]octane-2-carboxylic acid
• 2231664-84-7
• PS-15807
• exo-8-Boc-8-azabicyclo[3.2.1]octane-2-carboxylic acid
• (1R,2S,5R)-8-Boc-8-azabicyclo[3.2.1]octane-2-carboxylic Acid
• (1R,2S,5R)-rel-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid

• MDL： MFCD31705628
• Inchi： 1S/C13H21NO4/c1-13(2,3)18-12(17)14-8-4-6-9(11(15)16)10(14)7-5-8/h8-10H,4-7H2,1-3H3,(H,15,16)/t8-,9+,10-/m1/s1
• InChI Key： FBRWVUWBHWKVEH-KXUCPTDWSA-N
• SMILES： [C@@]12([H])N(C(OC(C)(C)C)=O)[C@@]([H])(CC1)CC[C@@H]2C(O)=O

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Additional information on exo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid

Professional Introduction to exo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic Acid (CAS No: 2231664-84-7)

exo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid, identified by its CAS number 2231664-84-7, is a highly specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of bicyclic azapeptides, which are known for their unique structural and functional properties. The presence of a tert-butoxycarbonyl (Boc) group at the 8-position and the specific bicyclo[3.2.1]octane scaffold make this molecule a valuable intermediate in the synthesis of more complex pharmacological agents.

The structural complexity of exo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid arises from its bicyclic framework, which incorporates an azabicyclo[3.2.1]octane core. This core structure is particularly interesting because it mimics the conformational flexibility found in natural products, such as cyclic peptides and alkaloids. The Boc group at the 8-position serves as a protective group for the amine functionality, allowing for selective modifications during synthetic processes without affecting other reactive sites on the molecule.

In recent years, there has been a surge in research focused on the development of novel peptidomimetics, which are designed to emulate the biological activities of peptides while overcoming their inherent limitations, such as susceptibility to enzymatic degradation and poor oral bioavailability. The compound exo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid has emerged as a key building block in this endeavor due to its ability to serve as a precursor for constructing peptidomimetic scaffolds that exhibit enhanced stability and bioactivity.

One of the most compelling aspects of this compound is its utility in the development of protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes, including blood clotting, inflammation, and viral replication. Inhibiting these enzymes has therapeutic potential in treating a wide range of diseases, such as cancer, HIV/AIDS, and cardiovascular disorders. The bicyclic azapeptide core of exo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid provides a scaffold that can be tailored to interact with specific protease active sites, offering a promising route to develop next-generation inhibitors.

The synthesis of exo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the Boc group is typically achieved through reaction with diethyl dicarbonate (DEC) in the presence of a suitable base, such as triethylamine or sodium hydride. Subsequent functionalization at other positions on the bicyclic core can be carried out using various coupling reactions, including amide bond formation and alkylation reactions.

The versatility of this compound has also been demonstrated in its application as a chiral building block in asymmetric synthesis. Chiral molecules are essential in pharmaceuticals because they often exist as enantiomers that exhibit different biological activities. By leveraging the chiral center present in the bicyclic azapeptide core, researchers can synthesize enantiomerically pure compounds that are more effective and have fewer side effects.

In conclusion, exo-8-tert-butoxycarbonyl-8-azabicyclo[3.2.1]octane-2-carboxylic acid (CAS No: 2231664-84-7) represents a significant advancement in peptidomimetic chemistry and has opened new avenues for drug discovery and development. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and pharmacologists working on next-generation therapeutics.